Pentyl-d11 Paraben
Pentyl-d11 Paraben
Brand Name:
Vulcanchem
CAS No.:
1216496-15-9
VCID:
VC0030017
InChI:
InChI=1S/C12H16O3/c1-2-3-4-9-15-12(14)10-5-7-11(13)8-6-10/h5-8,13H,2-4,9H2,1H3/i1D3,2D2,3D2,4D2,9D2
SMILES:
CCCCCOC(=O)C1=CC=C(C=C1)O
Molecular Formula:
C12H16O3
Molecular Weight:
219.324
Pentyl-d11 Paraben
CAS No.: 1216496-15-9
Reference Standards
VCID: VC0030017
Molecular Formula: C12H16O3
Molecular Weight: 219.324
| CAS No. | 1216496-15-9 |
|---|---|
| Product Name | Pentyl-d11 Paraben |
| Molecular Formula | C12H16O3 |
| Molecular Weight | 219.324 |
| IUPAC Name | 1,1,2,2,3,3,4,4,5,5,5-undecadeuteriopentyl 4-hydroxybenzoate |
| Standard InChI | InChI=1S/C12H16O3/c1-2-3-4-9-15-12(14)10-5-7-11(13)8-6-10/h5-8,13H,2-4,9H2,1H3/i1D3,2D2,3D2,4D2,9D2 |
| Standard InChIKey | ZNSSPLQZSUWFJT-YFJJFHRSSA-N |
| SMILES | CCCCCOC(=O)C1=CC=C(C=C1)O |
| Synonyms | 4-Hydroxybenzoic Acid Pentyl-d11 Ester; 4-Hydroxybenzoic Acid n-Amyl-d11 Ester; Amyl-d11 p-Hydroxybenzoate; NSC 309817-d11; Pentyl-d11 4-Hydroxybenzoate; Pentyl-d11 p-Hydroxybenzoate; |
| PubChem Compound | 57369375 |
| Last Modified | Nov 11 2021 |
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